Cas no 88220-27-3 (Naphtho[2,1-b]thiophene-2-carboxylic acid)
88220-27-3 structure
Product Name:Naphtho[2,1-b]thiophene-2-carboxylic acid
CAS No:88220-27-3
MF:C13H8O2S
MW:228.266422271729
CID:640869
PubChem ID:13128315
Update Time:2025-04-19
Naphtho[2,1-b]thiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Naphtho[2,1-b]thiophene-2-carboxylic acid
- benzo[e][1]benzothiole-2-carboxylic acid
- 88220-27-3
- DTXSID20520235
- CHEMBL13293
-
- Inchi: 1S/C13H8O2S/c14-13(15)12-7-10-9-4-2-1-3-8(9)5-6-11(10)16-12/h1-7H,(H,14,15)
- InChI Key: PCMJXXBWLSRGEV-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=CC2=C1C=CC1C=CC=CC2=1
Computed Properties
- Exact Mass: 228.02450067g/mol
- Monoisotopic Mass: 228.02450067g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 65.5Ų
Naphtho[2,1-b]thiophene-2-carboxylic acid Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
88220-27-3 (Naphtho[2,1-b]thiophene-2-carboxylic acid) Related Products
- 1467-86-3(6-methyl-1-benzothiophene-2-carboxylic acid)
- 95094-87-4(5-Hydroxy-1-benzothiophene-2-carboxylic Acid)
- 6314-28-9(1-benzothiophene-2-carboxylic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent